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Compound of Interest

Compound Name: H-Phe(3-Cl)-OH

Cat. No.: B556624 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, storage, and disposal of H-Phe(3-Cl)-OH, ensuring laboratory safety and

procedural excellence.

This document provides immediate, essential safety and logistical information for handling H-
Phe(3-Cl)-OH (3-Chloro-L-phenylalanine), a key amino acid derivative in pharmaceutical and

biochemical research. Adherence to these protocols is critical for personal safety and

maintaining a secure research environment.

Hazard Summary and Chemical Properties
While H-Phe(3-Cl)-OH is not classified as a hazardous substance or mixture under most

regulations, it is crucial to handle it with care as the chemical, physical, and toxicological

properties have not been thoroughly investigated. Some sources indicate that it may cause

skin irritation, serious eye irritation, and respiratory irritation.[1] Therefore, treating it as a

potentially hazardous compound is a prudent measure.

Below is a summary of its key chemical and physical properties:
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Property Value Source

Molecular Formula C9H10ClNO2 MedChemExpress[2][3]

Molecular Weight 199.63 g/mol
MedChemExpress[2][3],

PubChem[1]

Appearance White to off-white solid/powder MedChemExpress[2][3]

Solubility

Soluble in DMSO, Chloroform,

Dichloromethane, Ethyl

Acetate, Acetone

BioCrick[4]

Storage Temperature
Powder: -20°C for 3 years; In

solvent: -80°C for 6 months
MedChemExpress[2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table outlines the minimum required PPE for handling H-Phe(3-Cl)-OH. A hazard

assessment should be conducted for specific protocols to determine if additional protection is

necessary.[5][6]
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PPE Category Item Specifications & Rationale

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Gloves must

be inspected before use and

disposed of properly after

handling the compound.[7]

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles

Must meet ANSI Z.87.1 or

equivalent standards. A face

shield should be worn over

safety glasses if there is a

splash hazard.[6][7]

Skin and Body Protection Laboratory coat

A flame-resistant lab coat

should be worn and fully

buttoned to protect against

skin contact.[7][8]

Full-length pants and closed-

toe shoes

Pants should be made of a

non-synthetic material like

cotton, and shoes must cover

the entire foot.[5][7]

Respiratory Protection Air-purifying respirator

Recommended when working

outside of a certified chemical

fume hood or if dust/aerosols

may be generated.[7]

Operational Plan for Safe Handling
A systematic workflow is crucial to minimize exposure and ensure procedural consistency.

Preparation
Work Area: Always handle H-Phe(3-Cl)-OH within a certified chemical fume hood to

minimize inhalation exposure.[9]
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Emergency Equipment: Ensure that an emergency eyewash station and safety shower are

accessible and in good working order.[8]

PPE Donning: Before handling the chemical, correctly don all required personal protective

equipment as outlined in the table above.

Handling
Avoid Dust Formation: Exercise caution to avoid creating dust when handling the solid

material. Use appropriate tools like a spatula or powder funnel for transfers.

Controlled Conditions: Maintain controlled conditions throughout any experimental process

involving this compound.

Container Management: Keep the container tightly closed in a dry and well-ventilated place

when not in use.

Cleanup and Decontamination
Surface Decontamination: Decontaminate all surfaces and equipment that may have come

into contact with the chemical.

Personal Hygiene: Wash hands thoroughly with soap and water after handling is complete.
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Caption: Workflow for the safe handling of H-Phe(3-Cl)-OH.
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Emergency Procedures
In the event of accidental exposure, follow these first-aid measures immediately.

Exposure Route First-Aid Measures

Inhalation
Move the person into fresh air. If not breathing,

give artificial respiration.

Skin Contact Wash off with soap and plenty of water.

Eye Contact Flush eyes with water as a precaution.

Ingestion
Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Disposal Plan
Proper disposal of H-Phe(3-Cl)-OH and contaminated materials is essential to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Solid Chemical Waste: Collect unused H-Phe(3-Cl)-OH and any contaminated solids (e.g.,

weighing paper, gloves) in a designated, labeled, and sealed hazardous waste container.[7]

[8]

Contaminated Solvents: If H-Phe(3-Cl)-OH is dissolved in a solvent, collect it in a

designated, labeled, and sealed hazardous waste container for halogenated or non-

halogenated solvents, as appropriate.

Disposal Protocol
Offer surplus and non-recyclable solutions to a licensed disposal company.

Dispose of the material as unused product.

Ensure that disposal is in accordance with all applicable federal, state, and local

environmental regulations.
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Caption: Logical workflow for the disposal of H-Phe(3-Cl)-OH waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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